Cas no 191476-56-9 (2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-)

• Product Name: 2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-
• CAS No: 191476-56-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 116010
• PubChem ID: 45099831
• Update Time: 2025-04-18

2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-
• 1-(CYCLOPROPYLMETHYL)-4-METHYLPIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,1-(cyclopropylmethyl)-4-methyl-(9CI)
• 191476-56-9
• DTXSID50668159

• Inchi： 1S/C9H14N2O2/c1-10-5-9(13)11(6-8(10)12)4-7-2-3-7/h7H,2-6H2,1H3
• InChI Key： XOQOJLKQDAOAOC-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(CN1CC1CC1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.2
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• PSA: 40.62